Cas no 2985-50-4 (Butanoic acid,3-methyl-4-nitro-, ethyl ester)

• Product Name: Butanoic acid,3-methyl-4-nitro-, ethyl ester
• CAS No: 2985-50-4
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• MDL: MFCD09031838
• CID: 240610
• PubChem ID: 11629676
• Update Time: 2025-04-19

Butanoic acid,3-methyl-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-4-nitro-, ethyl ester
• 3-METHYL-4-NITRO-BUTYRICACIDETHYLESTER
• ethyl 3-methyl-4-nitrobutanoate
• Butyricacid, 3-methyl-4-nitro-, ethyl ester (7CI,8CI)
• Oxolan-2-ylmethyl2-hydroxybenzoate
• SCHEMBL4310347
• AKOS006290858
• A876372
• 3-METHYL-4-NITRO-BUTYRIC ACID ETHYL ESTER
• AKOS015966026
• 2985-50-4
• DTXSID90469682
• Butanoic acid, 3-methyl-4-nitro-, ethyl ester

• MDL： MFCD09031838
• Inchi： 1S/C7H13NO4/c1-3-12-7(9)4-6(2)5-8(10)11/h6H,3-5H2,1-2H3
• InChI Key： JKTDAZYGVHGBEO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.1Ų